Numerous process architectures for fabric molding are investigated because fiber braided structure is closely related to the performance of fiber-reinforced composites. However, existing methods for calculating process architectures have to deal with the coordinates of each fiber when modeling the three-dimensional braiding method without individually controlled switches. The amount of data grows geometrically as the number of fibers and braiding steps increases. A methodology that enables simple and efficient computation of a model of the relationship between braiding parameters and fiber structure is urgently needed. This paper proposes a novel algorithm to trace the yarn carrier trajectories through machine simulation with Euler rotation-matrix operations. To predict the real fabric architecture, a contraction factor is introduced to optimize the yarn trajectory while considering the volume of the yarn. The optimized fabric architecture is explored and the braiding process architecture with different braiding parameters is simulated according to the algorithm. Based on the exploration of the relationship between the braiding parameters and the process structure, a hexagonal-annular braiding machine was established, which can fabricate fabrics with different cross-sectional shapes. The simulation results were verified by the braiding experiments.

In this study, various heat treatments (annealings) were applied to carbon fiber reinforced polyetheretherketone (CF/PEEK) samples at four different temperatures (185, 225, 265, and 305°C) along two different holding times (30 and 270 min). The effects of changing matrix morphology, degree of crystallinity, and fiber-matrix interface properties on thermo-mechanical properties were investigated by differential scanning calorimetry (DSC) and dynamic mechanical analysis analyzes. Also, annealed CF/PEEK samples were tested to determine solid particle erosion characteristics. It was observed that the matrix crystallinity, fiber/matrix interface properties, and tribological properties of the CF/PEEK composites changed significantly with the thermal history. There was an increase in the degree of crystallinity with the increase in annealing temperature. It was observed that the degree of crystallinity increased up to about 27% and the damping factor decreased up to about 45%. As a result of the solid particle erosion tests performed under normal impact conditions, it was determined that the formation of the transcrystalline layer formed by heat treatment adversely affected the solid particle erosion resistance of the CF/PEEK. Erosion resistance of the heat-treated samples (having higher fiber/matrix interface) was approximately 50% lower compared to the quenched sample. While the erosion rate for quenched samples is 14.5 × 10−5 g/g, this rate rises to 26.1 × 10−5 g/g for annealed samples. In addition, surface topography was examined by means of an optical profilometry, and surface morphology was examined by means of scanning electron microscopy. These examinations confirmed the experimental results.

Environment friendly polymer composites made of plant based natural fibers such as bamboo fiber, roselle fiber (RF), aloe vera fiber (AF) oil, or kenaf fiber are cardinal of the current world toward sustainability. They offer lower carbon footprint, higher biodegradability, higher specific strength, higher thermal, and acoustic characteristics. On the other hand, properties of synthetic glass fibers (GFs) such as high specific strength to weight ratio, great resistance during impact, and high durability extend their application perspective for various engineering materials. As such, in the present study, mechanical properties and thermal stability of hybrid laminate comprising of natural fiber (i.e., AF and RF) and synthetic fiber (i.e., GF) fabricated using hand layup process were investigated. Experimental findings reveal that sequencing of the fibers significantly affects properties of the composite. Introducing a layer of AF between RF increased the tensile strength by 30.2% respectively while hybrid laminates composed of three successive layers of RF exhibited 12.6% higher impact strength compared to hybrid laminate composed of AF. Besides, the thermal stability of hybrid laminates was higher (i.e., minimal weight loss of <6.1% when heated up to 800°) compared to neat polymer or laminates with single reinforcement. The enhanced thermal stability, mechanical properties, and tribological properties of the “greener” hybrid laminates can be employed in various structural or lightweight industrial applications.

Tensile strength is the major mechanical property of basalt continuous fiber and is closely related to their chemical composition. This study constructed a machine learning model framework to predict the tensile strength of basalt continuous fiber. The database included the characteristic variables of oxides and their derived parameters, as well as the target variables of tensile strength. The mean squared error (MSE) were calculated to evaluate the performance of six machine learning models of decision tree, kernel ridge regression, multivariable linear regression, support vector regression, random forest, and k-nearest neighbors. The k-nearest neighbors model had a minimum MSE and was tuned using the grid search method with cross-validation. The optimal hyper-parameters of the k-nearest neighbors model were K = 6, p = 10, and the determination coefficient of the model reached the maximum of 0.7110 on the test data. The limitations and implications of the present study were also demonstrated. We finally expected that the constructed framework could achieve higher prediction accuracy for tensile strength at a low cost in the future.

Fabricating wood-plastic composites (WPCs) using recycled plastic and wasted biomass materials is one of the effective approaches to alleviate the global energy crisis and reduce carbon emission. However, the unsatisfactory mechanical properties and fire safety hazards significantly limit the application of WPCs. Herein, recycled high density polyethylene (R-PE), bean dregs and intumesce flame retardant (IFR) were melt-blended into flame-retardant WPC by mechanochemical crosslinking. The results show that the as-prepared WPC within 22 wt% IFR achieves a satisfactory UL-94 V-0 rating and a limiting oxygen index of 31.0%, exhibiting a 40%, 27.6%, and 16.4% reduction in peak heat release rate, total heat release and total smoke production respectively compared to controlled WPC. The results also revealed an unexpected improvement in the mechanical performance of WPCs using the strategy (elevation of 73.6% in the elastic modulus and 75.9% in the breaking elongation, respectively), which can be attributed to the improved interfacial compatibility between R-PE, bean dregs and IFR. This work offers an innovative and feasible approach for fabrication of high-performance fire-retardant WPC based on recycling waste plastics and agriculture wastes, and contributing to the circular economy and sustainability in accordance with the greening strategy in the world.

Nanosecond pulsed laser processing is an efficient method of processing carbon fiber reinforced plastic(CFRP), which is widely used in the manufacturing field of aviation, medical, and auto industries. The anisotropic heat transfer of carbon fiber is a key factor degrading the surface integrity of laser processing CFRP. So it is urgent to explore the significant mechanism of anisotropic heat transfer of laser interacting with CFRP. A novel numerical model considering anisotropic heat transfer was established to analyze heat transfer and thermal damage of CFRP laser machining. By comparison of simulation and experiments, the average error of ablation depth and width ranges from 4.71% to 15.09%, so the model could precisely simulate the CFRP laser machining. It demonstrates that the heat conductivity along the axial carbon fiber is higher than that along the radial, resulting in an elliptical ablation morphology. And when the laser scanning direction is parallel to the direction of the carbon fiber, deeper and narrower microgrooves can be obtained. In addition, laser processing at the edge of the CFRP plate causes serious heat accumulation, leading to severe thermal damage. The simulation and experiments were conducted to explore the effect of parameters including laser energy, scanning speed, and scanning space on the depth and width of laser ablation. A deeper micro-channel with a smooth machined surface and small thermal damage was obtained when laser energy E = 0.275 mJ, scanning speed v = 630 mm/s, and scanning space h = 21 μm.

Non-woven carbon fiber sheet-based heaters have been used for various thermal and material science applications, which possess rapid thermal heating at low input power. This work investigates the optimization of chopped carbon fiber composite sheet for heating applications. Here, different lengths of chopped carbon fiber have been used to fabricate the composite sheet. The parameters of composite sheets, such as morphology, porosity, electrical conductivity, mechanical property, and thermal stability, were studied. Besides, the electrothermal performance of prepared sheet heaters was investigated, and the results were compared at the input voltages of 10 and 12 V. The input power consumed by different sheet heaters was also investigated. The optimal chopped size of the carbon fiber composite sheet showed the highest surface thermal heating temperature of 245°C at 12 V.

In this work, the distribution of the strain energy release rate (SERR) at the crack front of carbon fiber-reinforced polymer laminates with elastic coupling is analyzed using the edge ring crack torsion (ERCT) test configuration. The SERR at the delamination front is calculated by virtual crack closure technique (VCCT). Elastic coupling laminates, including bending-extension (BE) and bending-torsion (BT) ones with different stacking sequences are studied. The effect of two different loading boundary conditions on the SERR distribution of laminates is also investigated. The results demonstrate that the distribution of SERR is significantly affected by the elastic coupling and stacking sequence. In addition, elastic coupling introduces mode I and mode II components in the ERCT configuration. However, their contribution is negligible. In comparison to unidirectional laminates, better uniformity of SERR distribution can be obtained in the BE and BT laminates. Pure mode III fracture without non-uniformity is achievable by designing the elastic coupling of laminates. The obtained results can provide guidance for the standardization of the ERCT configuration used for the measurement of mode III fracture toughness.

The accumulation of heat in electronic devices puts forward an urgent demand for thermal interface materials. It is still a great challenge to achieve the good comprehensive performance of high thermal conductivity (TC), insulation, flexibility and tensile strength. In this work, polyester-based nonwoven fabric (NWF) was coated with boron nitride nanosheets (BNNS) by dispersion and interfacial reinforcement of cellulose nanofibers to obtain a three-dimensional thermally conductive network skeleton (BNNS@NWF). The sandwich-structured composite film was assembled by introducing alumina (Al2O3)/polydimethylsiloxane (PDMS) layers on the top and bottom surfaces of BNNS@NWF using scratch coating and hot pressing processes. The composite film has a high TC of 6.42 W/mK at 45.8 wt% BNNS content, and has excellent insulation with a volume resistivity of 1.06 × 1015 Ω cm. This is due to the long-range effective thermal conduction path constructed by BNNS, the bridging effect of Al2O3 and the synergistic effect of the two fillers. PDMS helps the composite film maintain good flexibility and good TC stability after 30 bending cycles. The PET nonwoven interlayer gives the composite film good mechanical properties with a tensile strength of 17.5 MPa. This work provides a strategy for the efficient preparation of flexible composite films with high TC and insulation properties, which is of great importance for the development of innovative thermal interface materials.

Polymers with high thermal conductivity (TC) and dielectric constant (ε) but low dielectric loss show enormously potential applications in electrical power systems. To enhance the ε and TC while significantly suppressing the loss of β-silicon carbide whisker (β-SiCw)/polyvinylidene fluoride (PVDF), in this study, SiO2 shells with different morphologies were constructed on the superficies of β-SiCw via a facile oxidation method in air atmosphere. The SiO2 shell’ morphology on the TC and dielectric performances of the β-SiCw@SiO2/PVDF are systematically explored as a function of the frequency and filler loading. The β-SiCw@SiO2/PVDF demonstrate astonishingly restricted loss and meliorative TC when compared to the β-SiCw/PVDF because the SiO2 shell not only suppresses the β-SiCw from direct contact with one another and impedes the long-distance charges migration thereby resulting in rather low loss and leakage conductivity, but also restrains the thermal interfacial resistance via increased interfacial compatibility and interactions. The concurrent enhancement effect in the ε and TC but low loss of the composites is more evident in the crystalline SiO2 interlayer with a high TC compared with amorphous one. These results provide insight into the exploration of composite nanodielectrics with large TC and ε but low loss for applications in electrical power systems.